molecular formula C20H16O8 B1196034 Hydroxyversicolorone CAS No. 111975-78-1

Hydroxyversicolorone

Cat. No. B1196034
M. Wt: 384.3 g/mol
InChI Key: JGXCLZAVTLWCBF-LXGOIASLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Hydroxyversicolorone is an anthrafuran that is 2,3-dihydroanthra[2,3-b]furan-5,10-dione substituted at positions 2, 4, 6 and 8 by hydroxy groups and at position 3 by a 3-oxobutyl group. It has a role as a metabolite. It is an anthrafuran, a polyphenol, a lactol and a member of p-quinones. It is a conjugate acid of a hydroxyversicolorone(1-).

Scientific Research Applications

1. Public Discourse and Scientific Research Challenges

Hydroxyversicolorone, particularly in the context of COVID-19, has been a subject of significant public discourse and scientific research challenges. Sattui et al. (2020) in "Swinging the pendulum: lessons learned from public discourse concerning hydroxychloroquine and COVID-19" critically assess the events that led to the widespread use of hydroxychloroquine for COVID-19 treatment and prophylaxis. They emphasize the importance of mindful and rigorous data acquisition and interpretation for an effective pandemic response, underscoring the implications of rapid and premature promotion of results on global crisis management and public trust (Sattui et al., 2020).

2. Methodological Quality of Research

The methodological quality of research concerning hydroxyversicolorone, especially in the context of COVID-19, has been questioned. Alexander et al. (2020) highlight that the existing research methodology is generally poor, with very sparse and poor reporting, which impacts decision-making priorities. This critique emphasizes the need for robust and comparative clinical research for evidence-informed decision-making in the context of high-mortality human coronaviruses (Alexander et al., 2020).

3. Ethical Review of Off-Label Use

The ethical review of off-label use of hydroxyversicolorone during the COVID-19 pandemic is another significant area of study. Li et al. (2022) investigate the ethical considerations surrounding off-label research of hydroxychloroquine during the pandemic. They emphasize the importance of standardizing application, implementation, and ethical review processes to minimize risk, highlighting the necessity of rigorous and prudent research to ensure optimal outcomes (Li et al., 2022).

4. Hydroxychloroquine in Rheumatic Diseases

Beyond COVID-19, hydroxyversicolorone has been studied for its role in rheumatic diseases. A randomized study on the effect of withdrawing hydroxychloroquine sulfate in systemic lupus erythematosus (SLE) indicated that patients on hydroxychloroquine are less likely to have clinical flare-ups. This study underscores the drug's effectiveness in managing symptoms of SLE (The New England journal of medicine, 1991).

5. Impact on Insulin Sensitivity and Lipid Parameters

In rheumatoid arthritis patients without diabetes, hydroxyversicolorone's impact on insulin sensitivity and lipid parameters was studied by Solomon et al. (2014). This research highlights its potential role in reducing the risk of developing diabetes mellitus in patients with rheumatoid arthritis (Solomon et al., 2014).

properties

CAS RN

111975-78-1

Product Name

Hydroxyversicolorone

Molecular Formula

C20H16O8

Molecular Weight

384.3 g/mol

IUPAC Name

(2S,3S)-2,4,6,8-tetrahydroxy-3-(3-oxobutyl)-2,3-dihydronaphtho[2,3-f][1]benzofuran-5,10-dione

InChI

InChI=1S/C20H16O8/c1-7(21)2-3-9-15-13(28-20(9)27)6-11-16(19(15)26)18(25)14-10(17(11)24)4-8(22)5-12(14)23/h4-6,9,20,22-23,26-27H,2-3H2,1H3/t9-,20-/m0/s1

InChI Key

JGXCLZAVTLWCBF-LXGOIASLSA-N

Isomeric SMILES

CC(=O)CC[C@@H]1[C@H](OC2=C1C(=C3C(=C2)C(=O)C4=C(C3=O)C(=CC(=C4)O)O)O)O

SMILES

CC(=O)CCC1C(OC2=C1C(=C3C(=C2)C(=O)C4=C(C3=O)C(=CC(=C4)O)O)O)O

Canonical SMILES

CC(=O)CCC1C(OC2=C1C(=C3C(=C2)C(=O)C4=C(C3=O)C(=CC(=C4)O)O)O)O

Origin of Product

United States

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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